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Compound of Interest

Compound Name: Olanzapine-d4

Cat. No.: B12367107 Get Quote

An In-depth Whitepaper on the Core Physical and Chemical Properties, and Analytical

Applications of Deuterated Olanzapine

Introduction
Olanzapine, an atypical antipsychotic, is a cornerstone in the management of schizophrenia

and bipolar disorder. To facilitate pharmacokinetic studies, bioequivalence assays, and clinical

monitoring, a stable isotope-labeled internal standard is indispensable. Olanzapine-d4, a

deuterated analog of olanzapine, serves this critical role, enabling precise and accurate

quantification of olanzapine in complex biological matrices. This technical guide provides a

comprehensive overview of the physical and chemical properties of Olanzapine-d4, detailed

experimental protocols for its application, and a visual representation of its use in bioanalytical

workflows.

Physicochemical Properties
The physical and chemical properties of Olanzapine-d4 are crucial for its handling, storage,

and application in analytical methods. The following tables summarize the key properties of

both Olanzapine-d4 and its non-deuterated counterpart, Olanzapine.

Note: Specific experimental data for the melting and boiling points of Olanzapine-d4 are not

readily available. The values presented are for the non-deuterated olanzapine and are
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expected to be very similar for the deuterated analog due to the negligible effect of deuterium

substitution on these macroscopic physical properties.

Table 1: General and Chemical Properties
Property

Value (Olanzapine-
d4)

Value (Olanzapine) Reference(s)

Chemical Name

2-Methyl-4-(4-methyl-

d3-1-piperazinyl)-10H-

thieno[2,3-b][1]

[2]benzodiazepine-d1

2-Methyl-4-(4-methyl-

1-piperazinyl)-10H-

thieno[2,3-b][1]

[2]benzodiazepine

[3][4]

Molecular Formula C₁₇H₁₆D₄N₄S C₁₇H₂₀N₄S [3][4][5]

Molecular Weight 316.46 g/mol 312.43 g/mol [3][4][5]

CAS Number
Not consistently

available
132539-06-1 [4]

Appearance Yellow crystalline solid Yellow crystalline solid [5]

Table 2: Physical Properties
Property

Value (Olanzapine-
d4)

Value (Olanzapine) Reference(s)

Melting Point ~195 °C 195 °C [4][6]

Boiling Point Not available Not available

Solubility

Soluble in DMSO,

ethanol, and

dimethylformamide.

Sparingly soluble in

aqueous buffers.

Soluble in DMSO (~16

mg/mL), ethanol (~1

mg/mL), and

dimethylformamide

(~20 mg/mL).

Sparingly soluble in

aqueous buffers (~0.5

mg/mL in a 1:1

solution of

DMSO:PBS pH 7.2).

[7]
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Experimental Protocols
The primary application of Olanzapine-d4 is as an internal standard in the quantitative analysis

of olanzapine in biological samples by liquid chromatography-tandem mass spectrometry (LC-

MS/MS). Below are detailed methodologies for its synthesis and use in a typical bioanalytical

workflow.

Synthesis of Olanzapine-d4
A specific, detailed synthesis protocol for Olanzapine-d4 is not widely published. However, it

can be synthesized by adapting established methods for the synthesis of olanzapine, using a

deuterated starting material. A plausible synthetic route involves the use of N-methyl-d3-

piperazine.

General Synthetic Strategy:

Reaction of 2-methyl-4-amino-10H-thieno[2,3-b][1][2]benzodiazepine hydrochloride with N-

methyl-d3-piperazine: The key step is the condensation reaction between the

thienobenzodiazepine core and the deuterated piperazine derivative.

Solvent and Conditions: The reaction is typically carried out in a high-boiling point aprotic

solvent such as dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF), often in the

presence of a catalyst or a coupling agent to facilitate the reaction.

Purification: The crude Olanzapine-d4 is then purified using standard techniques such as

column chromatography or recrystallization to achieve the high purity required for use as an

analytical standard.

Bioanalytical Method for Olanzapine Quantification
using Olanzapine-d4 as an Internal Standard
This protocol outlines a typical LC-MS/MS method for the determination of olanzapine in

human plasma.

2.2.1. Sample Preparation (Solid-Phase Extraction - SPE)
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Spiking of Internal Standard: To 200 µL of human plasma, add 25 µL of Olanzapine-d4
working solution (e.g., 100 ng/mL in methanol) to act as the internal standard.

Sample Pre-treatment: Vortex the plasma sample briefly. Add 200 µL of 4% phosphoric acid

to precipitate proteins. Vortex for 30 seconds and centrifuge at 4000 rpm for 10 minutes.

SPE Cartridge Conditioning: Condition a C18 SPE cartridge by washing sequentially with 1

mL of methanol and 1 mL of deionized water.

Sample Loading: Load the supernatant from the pre-treated plasma sample onto the

conditioned SPE cartridge.

Washing: Wash the cartridge with 1 mL of 10% methanol in water to remove interfering

substances.

Elution: Elute the analyte and internal standard with 1 mL of methanol.

Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of

nitrogen at 40 °C. Reconstitute the residue in 100 µL of the mobile phase.

2.2.2. LC-MS/MS Analysis

Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or

ultra-high-performance liquid chromatography (UHPLC) system.

Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm).

Mobile Phase: A gradient of 0.1% formic acid in water (Solvent A) and 0.1% formic acid in

acetonitrile (Solvent B).

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray

ionization (ESI) source.

Ionization Mode: Positive ion mode.
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Multiple Reaction Monitoring (MRM) Transitions:

Olanzapine: m/z 313.1 → 256.1

Olanzapine-d4: m/z 317.1 → 260.1

Data Analysis: The concentration of olanzapine in the plasma sample is determined by

calculating the peak area ratio of the analyte to the internal standard and comparing it to a

calibration curve prepared with known concentrations of olanzapine.

Visualizations
The following diagrams illustrate the key aspects of Olanzapine-d4's application and structure.

Sample Preparation LC-MS/MS Analysis

Human Plasma Sample Spike with Olanzapine-d4
(Internal Standard)

Protein Precipitation
(e.g., with Acid) Centrifugation Solid-Phase Extraction (SPE) Elution Evaporation & Reconstitution Liquid Chromatography

(Separation)
Inject Tandem Mass Spectrometry

(Detection & Quantification)
Data Analysis

(Peak Area Ratio vs. Calibration Curve)
Generate Data Olanzapine Concentration

Click to download full resolution via product page

Experimental workflow for bioanalysis using Olanzapine-d4.
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Logical relationship of Olanzapine-d4 in quantitative analysis.

Conclusion
Olanzapine-d4 is an essential tool for researchers, scientists, and drug development

professionals involved in the study of olanzapine. Its physical and chemical properties, being

nearly identical to the parent drug, allow it to serve as an ideal internal standard, ensuring the

reliability of bioanalytical data. The detailed experimental protocols provided in this guide offer

a practical framework for its implementation in the laboratory. The visualizations further clarify

its role in the analytical workflow, underscoring its importance in advancing our understanding

of olanzapine's pharmacology and clinical use.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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